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Compound of Interest

Compound Name: 5-Bromonicotinaldehyde

Cat. No.: B046077 Get Quote

Essential Safety and Handling Guide for 5-
Bromonicotinaldehyde
This guide provides critical safety, handling, and disposal protocols for 5-
Bromonicotinaldehyde, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Summary
5-Bromonicotinaldehyde is a hazardous substance requiring careful handling. Key hazard

classifications include:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][3]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b046077?utm_src=pdf-interest
https://www.benchchem.com/product/b046077?utm_src=pdf-body
https://www.benchchem.com/product/b046077?utm_src=pdf-body
https://www.benchchem.com/product/b046077?utm_src=pdf-body
https://www.benchchem.com/product/b046077?utm_src=pdf-body
https://www.benchchem.com/product/b046077?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromonicotinaldehyde_A_Procedural_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-3-pyridinecarboxaldehyde
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromonicotinaldehyde_A_Procedural_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-3-pyridinecarboxaldehyde
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromonicotinaldehyde_A_Procedural_Guide.pdf
https://store.apolloscientific.co.uk/product/5-bromonicotinaldehyde
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromonicotinaldehyde_A_Procedural_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-3-pyridinecarboxaldehyde
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromonicotinaldehyde_A_Procedural_Guide.pdf
https://store.apolloscientific.co.uk/product/5-bromonicotinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The use of appropriate PPE is mandatory when handling 5-Bromonicotinaldehyde.[4] The

following table summarizes the required equipment.

Protection Type Specific Equipment Purpose & Guidelines

Engineering Controls Chemical Fume Hood

Work in a well-ventilated area,

preferably a chemical fume

hood, to maintain low airborne

concentrations.[4]

Eyewash Station & Safety

Shower

Facilities must have an

eyewash station and safety

shower in the immediate

vicinity of potential exposure.

[4]

Eye/Face Protection

Chemical splash-resistant

safety goggles with side

protection or a face shield.[1]

[4]

Must be tested and approved

under standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[4] A face shield may

be required for splash risks.[4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).[1]

[4]

Select gloves based on an

evaluation of skin hazards,

duration of use, and chemical

resistance.[4]

Body Protection
Laboratory coat or appropriate

protective clothing.[4]

Prevents skin exposure.[4]

Contaminated clothing should

not be allowed out of the

workplace and must be

washed before reuse.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if ventilation is

inadequate, dust is generated,

or exposure limits are

exceeded.[4] Use only in a

well-ventilated area or

outdoors.[3][4]
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Chemical and Physical Properties
Understanding the properties of 5-Bromonicotinaldehyde is fundamental to its safe handling.

Property Value

Molecular Formula C₆H₄BrNO[2][5]

Molecular Weight 186.01 g/mol [2][3]

Appearance Solid[5]

Purity 96-97%[3][5]

Melting Point 98-102 °C[3]

CAS Number 113118-81-3[2][3][5][6]

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Storage
Handling:

Preparation: Before handling, ensure all required PPE is correctly worn.[3] Obtain special

instructions before use and do not handle until all safety precautions have been read and

understood.[7]

Work Area: Conduct all work within a certified chemical fume hood to minimize inhalation

risk.[4]

Procedures: Avoid all personal contact, including the inhalation of dust.[4] Minimize dust

generation and accumulation.[4] Use only non-sparking tools and take precautionary

measures against static discharge.

Hygiene: Do not eat, drink, or smoke in the handling area.[4][7] Wash hands and any

exposed skin thoroughly after handling.[4][7]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[4][8]

Contaminated work clothing should not be allowed out of the workplace.[7]
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Storage:

Container: Keep the container tightly closed in a dry, well-ventilated place.

Conditions: Store in a secure area away from incompatible materials such as bases and

strong oxidizing agents.[1] Keep away from heat and sources of ignition. For stock solutions,

store at -80°C for up to 6 months or -20°C for up to 1 month, preferably under nitrogen.[6][9]
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Preparation

Handling

Cleanup & Disposal

Don PPE
(Gloves, Goggles, Lab Coat)

Set up in
Fume Hood

Weigh Compound

Begin Work

Perform Reaction

Decontaminate
Work Area

Post-Experiment

Segregate Hazardous Waste

Store for Professional
Disposal
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Spill Response Personal Exposure

Chemical Spill or Exposure

Evacuate Area
(if necessary)

Skin Contact:
Flush with water for 15 min

Remove contaminated clothing

Eye Contact:
Rinse with water for 15 min

Seek medical attention

Inhalation:
Move to fresh air

Seek medical attention

Ensure Ventilation
(Fume Hood)

Contain Spill
(absorbent material)

Collect Waste into
Sealed Container

Notify Supervisor & EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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